Cas no 24869-99-6 (Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI))

• Product name: Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI)
• CAS No: 24869-99-6
• MF: C₁₉H₃₂O₅S
• MW: 372.51938533783
• CID: 281384
• PubChem ID: 152682

Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstane-3,17-diol,17-(hydrogen sulfate), (3a,5a,17b)- (9CI)
• [(8R,9S,10S,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• AD Sulfate
• Androstane-3,17-diol 17-sulfate
• Androstane-3,17-diol 17-sulphate
• 24869-99-6
• Androstane-3,17-diol, 17-(hydrogen sulfate), (3alpha,5alpha,17beta)-
• SCHEMBL3366449
• 3-Hydroxyandrostan-17-yl hydrogen sulfate
• Androstane-3,17-diol,17-(hydrogen sulfate),(3a,5a,17b)-(9ci)
• DTXSID60947765

• Inchi： InChI=1S/C19H32O5S/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18/h12-17,20H,3-11H2,1-2H3,(H,21,22,23)/t12?,13?,14-,15-,16-,17?,18-,19-/m0/s1
• InChI Key： KWYNDVHEQWYGIL-CAHXEBCQSA-N
• SMILES： OC1CC[C@@]2([C@H]3CC[C@@]4(C(CC[C@H]4[C@@H]3CCC2C1)OS(=O)(O)=O)C)C

Computed Properties

• Exact Mass: 372.19700
• Monoisotopic Mass: 372.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.28
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.569
• PSA: 92.21000
• LogP: 4.65880